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Compound of Interest

Compound Name: Metam

Cat. No.: B094612

For laboratory professionals, including researchers, scientists, and those in drug development,
the safe handling of chemicals is paramount. This guide provides immediate, essential safety
and logistical information for managing Metam (Metam sodium and Metam potassium),
focusing on personal protective equipment (PPE), operational plans, and disposal protocols.
Adherence to these procedural steps is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Requirements

Proper selection and use of PPE are the first line of defense against chemical exposure. The
following table summarizes the required PPE for handling Metam products.
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Operation

Personal Protective Equipment (PPE)

Routine Handling & Mixing (Closed System)

- Long-sleeved shirt and long pants[1] -
Chemical-resistant gloves (e.qg., barrier laminate
or Viton 214 mils)[2] - Chemical-resistant
apron[1] - Protective eyewear (safety glasses

with side shields or goggles)[1][3]

Routine Handling & Mixing (Open Container)

- Long-sleeved shirt and long pants[1] -
Coveralls[1] - Chemical-resistant gloves (e.qg.,
barrier laminate or Viton 214 mils)[2] -
Chemical-resistant apron[1] - Chemical-resistant
footwear[1] - Protective eyewear (safety glasses

with side shields or goggles)[1][3]

Spill Cleanup

- Full-face respirator with an organic vapor
cartridge and a pre-filter approved for
pesticides[1][4] - Chemical-resistant coveralls[1]
- Chemical-resistant gloves[1] - Chemical-
resistant footwear[1] - Chemical-resistant

apron[1] - Protective eyewear (face-shield)[3]

Emergency Situations

- Positive pressure self-contained breathing
apparatus (SCBA)[5] - Chemical protective
clothing specifically recommended by the

manufacturer[5]

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[6][7]

Contaminated work clothing should not be allowed out of the workplace.[6]

Standard Operating Procedure for Handling Metam

This protocol outlines the step-by-step process for the safe handling of Metam in a laboratory

setting.

1. Preparation:

e Ensure adequate ventilation, such as a chemical fume hood.[3][6]
» Verify that an emergency eyewash station and safety shower are readily accessible.
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o Assemble all necessary PPE as specified in the table above.
» Have a chemical spill kit readily available.

2. Handling and Mixing:

e Avoid all personal contact, including inhalation of vapors or mists.[3][8]

e Do not eat, drink, or smoke in the handling area.[6][7]

o When transferring liquids, use a closed system whenever possible to minimize exposure.[1]

« If an open container must be used, perform the transfer within a well-ventilated area,
preferably a fume hood.

e Avoid the formation of dust and aerosols.[6][7]

3. Storage:

o Store Metam in a cool, dry, and well-ventilated place.[6]

o Keep containers tightly closed when not in use.[6]

o Store away from incompatible materials such as acids and oxidizing agents.[5][8] Contact
with acids liberates toxic gas.[3]

4. Disposal of Waste:

o Dispose of contents and containers in accordance with local, state, and federal regulations.
[3]

« Do not contaminate waterways or sewers with chemical waste.

o Empty containers may contain residual product and should be handled with the same
precautions as the full container.[8]

Emergency Response: Metam Spill Cleanup

Prompt and appropriate action is crucial in the event of a chemical spill. The following workflow
outlines the procedure for a Metam spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Personal
Protective Equipment and Handling Protocols for Metam]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b094612#personal-protective-
equipment-for-handling-metam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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